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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-ethoxypropanoyl chloride, a

compound of interest in synthetic organic chemistry and potential applications in drug

development. Due to its nature as a reactive acyl chloride, it is typically synthesized as needed

from its corresponding carboxylic acid rather than being commercially available as a stable,

stock chemical. This guide will cover its identifiers by way of its precursor, a detailed

experimental protocol for its synthesis, and a logical workflow for its preparation.

Identifiers and Physicochemical Properties
While a specific CAS number for 2-ethoxypropanoyl chloride is not readily found in major

chemical databases, its precursor, 2-ethoxypropanoic acid, is well-documented. The identifiers

and properties of 2-ethoxypropanoic acid are crucial for the synthesis and characterization of

the target acyl chloride.
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Identifier Value

Chemical Name 2-Ethoxypropanoic acid

CAS Number 53103-75-6[1][2]

PubChem CID 15268841[2]

Molecular Formula C₅H₁₀O₃[1][2]

Molecular Weight 118.13 g/mol [1][2]

InChI
InChI=1S/C5H10O3/c1-3-8-

4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)[2]

InChIKey XBHQOMRKOUANQQ-UHFFFAOYSA-N[2]

Canonical SMILES CCOC(C)C(=O)O[2]

Physical Form Solid[3]

Experimental Protocol: Synthesis of 2-
Ethoxypropanoyl Chloride
The synthesis of 2-ethoxypropanoyl chloride from 2-ethoxypropanoic acid is a standard

conversion of a carboxylic acid to an acyl chloride. A common and effective method involves

the use of thionyl chloride (SOCl₂).

Reaction:

C₂H₅OCH(CH₃)COOH + SOCl₂ → C₂H₅OCH(CH₃)COCl + SO₂ + HCl

Materials:

2-Ethoxypropanoic acid

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., toluene)

Dry glassware (round-bottom flask, condenser with a drying tube, dropping funnel)
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Magnetic stirrer and stir bar

Heating mantle or oil bath

Distillation apparatus for purification

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, and a reflux condenser. The condenser should be fitted with a drying tube containing

a suitable desiccant (e.g., calcium chloride) to protect the reaction from atmospheric

moisture. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or

argon).

Reactant Preparation: In the round-bottom flask, dissolve 1 equivalent of 2-ethoxypropanoic

acid in a minimal amount of anhydrous dichloromethane.

Addition of Thionyl Chloride: From the dropping funnel, add an excess (typically 1.5 to 2

equivalents) of thionyl chloride dropwise to the stirred solution of the carboxylic acid at room

temperature. The addition should be slow to control the evolution of sulfur dioxide and

hydrogen chloride gas.

Reaction: After the addition is complete, the reaction mixture is gently heated to reflux (the

boiling point of the solvent) for 1-2 hours. The progress of the reaction can be monitored by

the cessation of gas evolution.

Work-up and Purification: Once the reaction is complete, the excess thionyl chloride and the

solvent are removed by distillation, initially at atmospheric pressure and then under reduced

pressure. The resulting crude 2-ethoxypropanoyl chloride can be further purified by

fractional distillation under reduced pressure to yield the pure product.

Safety Precautions:

Thionyl chloride is a corrosive and lachrymatory substance. All manipulations should be

performed in a well-ventilated fume hood.

The reaction evolves toxic gases (SO₂ and HCl), which must be scrubbed or vented safely.
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Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at

all times.

Logical Workflow for Synthesis
The following diagram illustrates the logical progression from the starting material to the final

product.

2-Ethoxypropanoic Acid

Reaction at RefluxThionyl Chloride (SOCl₂)

Inert Solvent (e.g., DCM)

Distillation under Reduced Pressure
Crude Product

2-Ethoxypropanoyl Chloride
Purified Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2-ethoxypropanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxypropanoyl
Chloride: Synthesis and Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347068#2-ethoxypropanoyl-chloride-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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